Cas no 88701-65-9 (4-methylpiperazine-1-carbohydrazide)

• Product Name: 4-methylpiperazine-1-carbohydrazide
• CAS No: 88701-65-9
• MF: C₆H₁₄N₄O
• MW: 158.201560497284
• CID: 710003
• PubChem ID: 13154311
• Update Time: 2025-10-23

4-methylpiperazine-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-Piperazinecarboxylic acid hydrazide
• 1-Piperazinecarboxylicacid, 4-methyl-, hydrazide
• 1-Piperazinecarboxylicacid,4-methyl-,hydrazide(7CI,9CI)
• 4-Methylpiperazine-1-carbohydrazide
• AKOS005067418
• 88701-65-9
• EN300-174784
• CS-0236896
• SCHEMBL6844437
• DTXSID20522678
• 4-methylpiperazine-1-carbohydrazide

• Inchi： 1S/C6H14N4O/c1-9-2-4-10(5-3-9)6(11)8-7/h2-5,7H2,1H3,(H,8,11)
• InChI Key： TUXFLPICTVEGND-UHFFFAOYSA-N
• SMILES： O=C(NN)N1CCN(C)CC1

Computed Properties

• Exact Mass: 158.11676108g/mol
• Monoisotopic Mass: 158.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 61.6Ų

Additional information on 4-methylpiperazine-1-carbohydrazide

Introduction to 4-methylpiperazine-1-carbohydrazide (CAS No. 88701-65-9)

4-methylpiperazine-1-carbohydrazide, identified by its Chemical Abstracts Service (CAS) number 88701-65-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative, featuring a piperazine core with a methyl substituent and a carbohydrazide functional group, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry.

The molecular structure of 4-methylpiperazine-1-carbohydrazide consists of a six-membered aromatic ring system containing two nitrogen atoms, with a methyl group attached at the 4-position and a carbohydrazide moiety at the 1-position. This configuration imparts unique reactivity and binding properties, making it a valuable intermediate in the synthesis of biologically active molecules. The presence of both nitrogen and oxygen-containing functional groups enhances its compatibility with various synthetic transformations, including condensation, cyclization, and nucleophilic substitution reactions.

In recent years, 4-methylpiperazine-1-carbohydrazide has been explored as a key building block in the development of novel pharmacophores. Its structural features are particularly relevant in the design of compounds targeting neurological disorders, such as depression, anxiety, and neurodegenerative diseases. The piperazine scaffold is well-documented for its ability to interact with central nervous system receptors, while the carbohydrazide group provides opportunities for further derivatization to achieve specific pharmacological effects.

One of the most compelling aspects of 4-methylpiperazine-1-carbohydrazide is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its structural motif to develop potent antagonists and agonists for various neurotransmitter systems. For instance, derivatives of this compound have shown promise in modulating serotonin receptor activity, which is crucial for treating mood disorders. Additionally, its incorporation into peptidomimetics has opened new avenues for addressing challenging therapeutic targets.

The pharmaceutical industry has also recognized the potential of 4-methylpiperazine-1-carbohydrazide in drug discovery pipelines. Its ability to serve as a precursor for more complex molecules makes it an attractive candidate for high-throughput screening campaigns. By systematically modifying its functional groups or introducing additional substituents, chemists can generate libraries of compounds with tailored biological activities. This approach has been instrumental in identifying lead candidates for further optimization.

From a synthetic chemistry perspective, 4-methylpiperazine-1-carbohydrazide offers a rich platform for exploring novel reaction pathways. The carbohydrazide group, in particular, participates in diverse transformations such as hydrazinolysis, cycloadditions, and cross-coupling reactions. These reactions enable the construction of complex architectures while maintaining the integrity of the piperazine core. Such versatility is invaluable for creating structurally diverse drug candidates with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further enhanced the utility of 4-methylpiperazine-1-carbohydrazide. Molecular modeling studies have elucidated its interactions with biological targets at an atomic level, providing insights into binding affinities and mechanism-based drug design. These simulations have guided experimental efforts by predicting optimal modifications to enhance potency and selectivity. As computational tools continue to evolve, their integration with synthetic methodologies will undoubtedly accelerate the discovery process.

The broader impact of 4-methylpiperazine-1-carbohydrazide extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly adopting innovative strategies to streamline drug development, and this compound exemplifies how foundational molecules can drive progress across multiple disciplines. Its role in interdisciplinary collaborations underscores its importance as a chemical entity that bridges synthetic organic chemistry, medicinal chemistry, and biochemistry.

In conclusion,4-methylpiperazine-1-carbohydrazide (CAS No. 88701-65-9) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it indispensable for designing novel therapeutics targeting neurological disorders among other therapeutic areas. As scientific understanding advances,this compound will continue to play a pivotal role in shaping the future of drug discovery and development.